Cas no 105954-48-1 (Ethanethiol,2-[(5-methyl-2-pyrazinyl)amino]-)

• Product Name: Ethanethiol,2-[(5-methyl-2-pyrazinyl)amino]-
• CAS No: 105954-48-1
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 126937
• PubChem ID: 21698399
• Update Time: 2025-04-18

Ethanethiol,2-[(5-methyl-2-pyrazinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanethiol,2-[(5-methyl-2-pyrazinyl)amino]-
• 2-[(5-methylpyrazin-2-yl)amino]ethanethiol
• Ethanethiol, 2-[(5-methylpyrazinyl)amino]- (9CI)
• 2-(2-methyl-5-pyrazinylamino)ethylmercaptan
• ACMC-20m9ar
• AG-D-20005
• CTK4A4235
• 105954-48-1
• 2-[(5-Methylpyrazin-2-yl)amino]ethane-1-thiol
• DTXSID20617078
• 2-((5-Methylpyrazin-2-yl)amino)ethanethiol
• SCHEMBL7999151

• Inchi： 1S/C7H11N3S/c1-6-4-10-7(5-9-6)8-2-3-11/h4-5,11H,2-3H2,1H3,(H,8,10)
• InChI Key： LOLTVQPEIFINET-UHFFFAOYSA-N
• SMILES： SCCNC1C=NC(C)=CN=1

Computed Properties

• Exact Mass: 169.06753
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 37.81
• LogP: 1.19970